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Compound of Interest

Compound Name: 2-Propylpyridine

Cat. No.: B1293518 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Propylpyridine

This technical guide provides a comprehensive overview of the key physical properties of 2-
Propylpyridine, with a specific focus on its boiling point and density. The information is

intended for researchers, scientists, and professionals in drug development who require

precise data and methodologies for their work.

Core Physical Properties of 2-Propylpyridine
2-Propylpyridine, a substituted pyridine derivative, is a colorless to slightly yellow liquid at

room temperature.[1] Its physical characteristics are crucial for a variety of applications,

including its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Data Summary
The following table summarizes the key physical properties of 2-Propylpyridine, compiled

from various sources.
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Physical Property Value Reference(s)

Boiling Point
169.00 to 171.00 °C at 760.00

mm Hg
[2][3][4]

167 °C [1]

170 °C [5][6]

Density
0.907 to 0.917 g/cm³ at 25.00

°C
[2][4]

0.912 g/cm³ [1][3]

0.913 g/mL at 20°C [7]

Molecular Formula C₈H₁₁N [1][2][8][9][10]

Molecular Weight 121.18 g/mol [2][3]

121.17964 g/mol [1]

121.20 g/mol [10]

Refractive Index 1.490 to 1.496 at 20.00 °C [2][4][7]

1.495 [1]

Flash Point 56 °C (133.00 °F) [1][3][4][6]

53 °C [5]

Melting Point 2 °C [2]

1 °C [1]

Solubility Slightly soluble in water [2][4][7]

Experimental Protocols
The accurate determination of physical properties is essential for the reliable application of

chemical substances. The following sections detail the standard methodologies for measuring

the boiling point and density of 2-Propylpyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://chemigran.com/product/2-propylpyridine/
http://www.thegoodscentscompany.com/data/rw1180611.html
https://www.guidechem.com/dictionary/en/622-39-9.html
https://www.koeichem.com/en/product/index.php/item?cell003=Pyridines&cell004=Pyridine+and+alkylpyridines&name=2-Propylpyridine&id=202&label=1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0759278.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
http://www.thegoodscentscompany.com/data/rw1180611.html
https://www.guidechem.com/dictionary/en/622-39-9.html
https://chemigran.com/product/2-propylpyridine/
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Physical_Properties_of_2_Alkylpyridines.pdf
https://www.guidechem.com/dictionary/en/622-39-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H11N/c1-2-5-8-6-3-4-7-9-8/h3-4,6-7H,2,5H2,1H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C622399&Mask=4
https://www.scbt.com/p/2-propylpyridine-622-39-9
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://chemigran.com/product/2-propylpyridine/
https://www.guidechem.com/dictionary/en/622-39-9.html
https://www.scbt.com/p/2-propylpyridine-622-39-9
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
http://www.thegoodscentscompany.com/data/rw1180611.html
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Physical_Properties_of_2_Alkylpyridines.pdf
https://www.guidechem.com/dictionary/en/622-39-9.html
https://www.guidechem.com/dictionary/en/622-39-9.html
https://chemigran.com/product/2-propylpyridine/
http://www.thegoodscentscompany.com/data/rw1180611.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0759278.htm
https://www.koeichem.com/en/product/index.php/item?cell003=Pyridines&cell004=Pyridine+and+alkylpyridines&name=2-Propylpyridine&id=202&label=1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://www.guidechem.com/dictionary/en/622-39-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
http://www.thegoodscentscompany.com/data/rw1180611.html
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Physical_Properties_of_2_Alkylpyridines.pdf
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Boiling Point
The boiling point of 2-Propylpyridine is typically determined using a standard distillation

apparatus under atmospheric pressure.[7]

Apparatus:

A round-bottom flask

Boiling chips

A distillation head

A calibrated thermometer

A condenser

A receiving flask

A heating mantle or oil bath

Procedure:

The round-bottom flask is charged with a sample of 2-Propylpyridine and a few boiling

chips to ensure smooth boiling.

A distillation head is attached to the flask, and a calibrated thermometer is fitted into the

head. The thermometer bulb should be positioned just below the side arm that leads to the

condenser to accurately measure the temperature of the vapor that is in equilibrium with the

boiling liquid.

A condenser is attached to the side arm of the distillation head and connected to a receiving

flask to collect the distillate.

The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the

thermometer will increase.
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The boiling point is recorded as the temperature at which the vapor is continuously

condensing and dripping into the condenser, and this temperature remains constant.

Determination of Density
The density of liquid 2-Propylpyridine can be accurately measured using a pycnometer, which

is a flask with a specific, known volume.

Apparatus:

A pycnometer (a small glass flask with a ground glass stopper that has a capillary tube)

An analytical balance

A constant temperature water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on

an analytical balance (m₁).

The pycnometer is then filled with the 2-Propylpyridine sample, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is

carefully wiped off.

The filled pycnometer is placed in a constant temperature water bath (e.g., at 20°C or 25°C)

to allow the liquid to reach thermal equilibrium.

The pycnometer is removed from the bath, dried on the outside, and its mass is measured

again (m₂).

The mass of the 2-Propylpyridine sample is calculated by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer (m₂ - m₁).

To determine the volume of the pycnometer, the process is repeated with a reference liquid

of known density, such as deionized water. The mass of the empty pycnometer (m₁) and the

mass of the pycnometer filled with water (m₃) are recorded.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The volume (V) of the pycnometer is calculated using the density of water (ρ_water) at the

specific temperature: V = (m₃ - m₁) / ρ_water.

Finally, the density (ρ) of the 2-Propylpyridine sample is calculated using the formula: ρ =

(m₂ - m₁) / V.[7]

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 2-Propylpyridine.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of 2-Propylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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